Cas no 2229299-88-9 (2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole)

• Product Name: 2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole
• CAS No: 2229299-88-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6300743
• PubChem ID: 165973001
• Update Time: 2025-06-13

2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole
• EN300-1759424
• 2229299-88-9

• Inchi： 1S/C8H11NO2S/c1-8(5-11-8)6-4-12-7(9-6)3-10-2/h4H,3,5H2,1-2H3
• InChI Key： FAMXQJXAYAHZIQ-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1(C)CO1

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole

Recent Advances in the Study of 2-(Methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole (CAS: 2229299-88-9)

The compound 2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole (CAS: 2229299-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiazole and epoxide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole exhibits selective inhibition against certain kinases involved in inflammatory and oncogenic processes. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of these kinases.

Another notable advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, as detailed in a recent *Organic Process Research & Development* article. The new synthetic approach reduces the number of steps and improves yield, making it more feasible for large-scale pharmaceutical applications. This development is particularly significant given the compound's structural complexity and the challenges associated with its epoxide moiety.

In addition to its kinase inhibitory properties, preliminary studies have explored the compound's potential as an antimicrobial agent. A 2022 paper in *Bioorganic & Medicinal Chemistry Letters* reported that 2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole exhibits moderate activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study suggested that further structural modifications could enhance its efficacy and broaden its spectrum of activity.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies indicate that 2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole has limited bioavailability, necessitating the development of prodrug formulations or delivery systems. Ongoing research is also investigating its potential off-target effects and toxicity profiles to ensure its safety for therapeutic use.

In conclusion, 2-(methoxymethyl)-4-(2-methyloxiran-2-yl)-1,3-thiazole represents a versatile scaffold with multiple therapeutic applications. Its recent advancements in synthesis, biological activity, and mechanistic understanding highlight its potential as a lead compound for future drug development. Further research is warranted to address the current limitations and fully exploit its pharmacological benefits.